Cas no 1106-20-3 (Spirost-9(11)-en-3-ol,(3b,5a,25R)- (9CI))

• Product Name: Spirost-9(11)-en-3-ol,(3b,5a,25R)- (9CI)
• CAS No: 1106-20-3
• MF: C₂₇H₄₂O₃
• MW: 414.620588779449
• CID: 148340
• PubChem ID: 6451184
• Update Time: 2025-04-19

Spirost-9(11)-en-3-ol,(3b,5a,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spirost-9(11)-en-3-ol,(3b,5a,25R)- (9CI)
• (25R)-5alpha-Spirost-9(11)-en-3beta-ol
• (25R)-5-Spirost-9(11)-en-3-ol
• (3beta,5alpha,25R)-spirost-9(11)-en-3-ol
• ,5&alpha
• (3,5,25R)-3-Hydroxyspirost-9(11)-ene
• DTXSID40911787
• 1106-20-3
• (1S,2S,4S,5'R,6R,7S,8R,9S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-11-ene-6,2'-oxane]-16-ol
• 9,11-Didehydrotigogenin
• Spirost-9(11)-en-3-ol
• 5alpha-Spirost-9(11)-en-3beta-ol, (25R)-
• Tigogenin, 9,11-didehydro-

• Inchi： 1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h9,16-20,22-24,28H,5-8,10-15H2,1-4H3/t16-,17+,18+,19+,20-,22+,23+,24+,25+,26+,27-/m1/s1
• InChI Key： QCVKYDNFSXDPSW-NGAWEBMDSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)C3=CC[C@@]12C)O

Computed Properties

• Exact Mass: 414.31339520g/mol
• Monoisotopic Mass: 414.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: Crystallization.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids